Cas no 36069-76-8 (Pyrrolidine-2,3-dione)

• Product name: Pyrrolidine-2,3-dione
• CAS No: 36069-76-8
• MF: C₄H₅NO₂
• MW: 99.0880010128021
• MDL: MFCD14582857
• CID: 839318
• PubChem ID: 12271825

Pyrrolidine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine-2,3-dione
• 2,3-Pyrrolidinedione
• (R)-3-N-tert-butyloxycarbonyl-aminomethylpyrrolidine
• 3-(Boc-Aminomethyl)pyrrolidine
• 3-(RS)-(N-tert-butoxycarbonylaminomethyl)pyrrolidine
• 3-Bocaminomethylpyrrolidine
• 3-Boc-aminomethylpyrrolidine
• 3-Boc-aminomethyl-pyrrolidine
• 3-N-Boc-Aminomethyl pyrrolidine
• 3-N-tert-butoxycarbonyl-aminomethylpyrrolidine
• AC1Q1NEM
• azolidinedione
• pyrrol
• pyrrolidin-3-ylmethyl-carbamic acid tert-butyl ester
• tert-butyl pyrrolidin-3-ylmethylcarbamate
• Dihydro-4,5-pyrroledione
• 36069-76-8
• AT24684
• SY312193
• AKOS006352546
• MFCD14582857
• Pyrrolidinedione
• J-507046
• DB-298946

• MDL： MFCD14582857
• Inchi： InChI=1S/C4H5NO2/c6-3-1-2-5-4(3)7/h1-2H2,(H,5,7)
• InChI Key： QFYXSLAAXZTRLG-UHFFFAOYSA-N
• SMILES： C1CNC(=O)C1=O

Computed Properties

• Exact Mass: 99.032028402g/mol
• Monoisotopic Mass: 99.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-3-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-3-ones

Additional information on Pyrrolidine-2,3-dione

Recent Advances in Pyrrolidine-2,3-dione (36069-76-8) Research: A Comprehensive Review

Pyrrolidine-2,3-dione (CAS: 36069-76-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a scaffold for drug development, particularly in the treatment of neurological disorders, inflammatory diseases, and cancer. This research brief aims to synthesize the latest findings on Pyrrolidine-2,3-dione, focusing on its molecular mechanisms, therapeutic applications, and recent advancements in synthesis and optimization.

One of the most notable breakthroughs in Pyrrolidine-2,3-dione research is its role as a modulator of glutamate receptors, specifically the N-methyl-D-aspartate (NMDA) receptor. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Pyrrolidine-2,3-dione exhibit potent neuroprotective effects by selectively inhibiting overactive NMDA receptors, which are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The study utilized in vitro and in vivo models to validate the compound's efficacy, paving the way for further clinical investigations.

In addition to its neurological applications, Pyrrolidine-2,3-dione has shown promise as an anti-inflammatory agent. A recent preprint on bioRxiv highlighted its ability to suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by targeting the NF-κB signaling pathway. This finding is particularly relevant for the development of novel therapeutics for chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease. The study also reported improved synthetic routes for Pyrrolidine-2,3-dione derivatives, enhancing their bioavailability and reducing off-target effects.

Another area of active research is the anticancer potential of Pyrrolidine-2,3-dione. A 2024 paper in ACS Chemical Biology revealed that certain analogs of the compound induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. The researchers employed high-throughput screening and molecular docking studies to identify the most promising candidates, which exhibited low cytotoxicity toward normal cells. These findings underscore the compound's potential as a targeted therapy for various malignancies.

Recent advancements in the synthetic chemistry of Pyrrolidine-2,3-dione have also been noteworthy. A study published in Organic Letters (2023) described a novel, one-pot synthesis method that significantly improves yield and reduces the use of hazardous reagents. This environmentally friendly approach aligns with the growing emphasis on sustainable chemistry in drug development. Furthermore, computational studies have provided insights into the structure-activity relationships (SAR) of Pyrrolidine-2,3-dione derivatives, enabling the rational design of more potent and selective compounds.

In conclusion, Pyrrolidine-2,3-dione (36069-76-8) continues to emerge as a multifaceted compound with broad therapeutic potential. Its applications in neurology, immunology, and oncology, coupled with advancements in synthetic methodologies, position it as a valuable candidate for future drug development. Ongoing research is expected to further elucidate its mechanisms of action and optimize its pharmacokinetic properties, ultimately translating preclinical findings into clinical benefits.